Cas no 94200-08-5 (1-Heptanol, 2-ethyl-,1-propanoate)

1-Heptanol, 2-ethyl-,1-propanoate structure
94200-08-5 structure
Product Name:1-Heptanol, 2-ethyl-,1-propanoate
CAS No:94200-08-5
MF:C12H24O2
MW:200.317764282227
CID:808190
PubChem ID:3023948
Update Time:2025-04-19

1-Heptanol, 2-ethyl-,1-propanoate Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanol, 2-ethyl-,1-propanoate
    • 2-ethylheptyl propanoate
    • 2-ethylheptyl propionate
    • EINECS 303-484-4
    • NS00065251
    • 94200-08-5
    • DTXSID50916187
    • Inchi: 1S/C12H24O2/c1-4-7-8-9-11(5-2)10-14-12(13)6-3/h11H,4-10H2,1-3H3
    • InChI Key: WTLXVOXPXAHOIU-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)CC(CC)CCCCC

Computed Properties

  • Exact Mass: 200.178
  • Monoisotopic Mass: 200.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.869
  • Boiling Point: 231.9°Cat760mmHg
  • Flash Point: 94°C
  • Refractive Index: 1.428
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